Cas no 850932-69-3 (2-({1-(4-fluorophenyl)methyl-1H-indol-3-yl}sulfonyl)-N-(4-methoxyphenyl)acetamide)
2-({1-(4-fluorophenyl)methyl-1H-indol-3-yl}sulfonyl)-N-(4-methoxyphenyl)acetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-({1-(4-fluorophenyl)methyl-1H-indol-3-yl}sulfonyl)-N-(4-methoxyphenyl)acetamide
- 2-((1-(4-fluorobenzyl)-1H-indol-3-yl)sulfonyl)-N-(4-methoxyphenyl)acetamide
- Acetamide, 2-[[1-[(4-fluorophenyl)methyl]-1H-indol-3-yl]sulfonyl]-N-(4-methoxyphenyl)-
- 850932-69-3
- 2-({1-[(4-fluorophenyl)methyl]-1H-indol-3-yl}sulfonyl)-N-(4-methoxyphenyl)acetamide
- AKOS024585568
- F0590-0277
- 2-[1-[(4-fluorophenyl)methyl]indol-3-yl]sulfonyl-N-(4-methoxyphenyl)acetamide
-
- Inchi: 1S/C24H21FN2O4S/c1-31-20-12-10-19(11-13-20)26-24(28)16-32(29,30)23-15-27(22-5-3-2-4-21(22)23)14-17-6-8-18(25)9-7-17/h2-13,15H,14,16H2,1H3,(H,26,28)
- InChI Key: BHJPZIBBWPLBJL-UHFFFAOYSA-N
- SMILES: C(NC1=CC=C(OC)C=C1)(=O)CS(C1C2=C(N(CC3=CC=C(F)C=C3)C=1)C=CC=C2)(=O)=O
Computed Properties
- Exact Mass: 452.12060649g/mol
- Monoisotopic Mass: 452.12060649g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 32
- Rotatable Bond Count: 7
- Complexity: 727
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 85.8Ų
2-({1-(4-fluorophenyl)methyl-1H-indol-3-yl}sulfonyl)-N-(4-methoxyphenyl)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0590-0277-2μmol |
2-({1-[(4-fluorophenyl)methyl]-1H-indol-3-yl}sulfonyl)-N-(4-methoxyphenyl)acetamide |
850932-69-3 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0590-0277-5μmol |
2-({1-[(4-fluorophenyl)methyl]-1H-indol-3-yl}sulfonyl)-N-(4-methoxyphenyl)acetamide |
850932-69-3 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0590-0277-10μmol |
2-({1-[(4-fluorophenyl)methyl]-1H-indol-3-yl}sulfonyl)-N-(4-methoxyphenyl)acetamide |
850932-69-3 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0590-0277-20μmol |
2-({1-[(4-fluorophenyl)methyl]-1H-indol-3-yl}sulfonyl)-N-(4-methoxyphenyl)acetamide |
850932-69-3 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0590-0277-1mg |
2-({1-[(4-fluorophenyl)methyl]-1H-indol-3-yl}sulfonyl)-N-(4-methoxyphenyl)acetamide |
850932-69-3 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0590-0277-2mg |
2-({1-[(4-fluorophenyl)methyl]-1H-indol-3-yl}sulfonyl)-N-(4-methoxyphenyl)acetamide |
850932-69-3 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0590-0277-3mg |
2-({1-[(4-fluorophenyl)methyl]-1H-indol-3-yl}sulfonyl)-N-(4-methoxyphenyl)acetamide |
850932-69-3 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0590-0277-4mg |
2-({1-[(4-fluorophenyl)methyl]-1H-indol-3-yl}sulfonyl)-N-(4-methoxyphenyl)acetamide |
850932-69-3 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0590-0277-5mg |
2-({1-[(4-fluorophenyl)methyl]-1H-indol-3-yl}sulfonyl)-N-(4-methoxyphenyl)acetamide |
850932-69-3 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0590-0277-10mg |
2-({1-[(4-fluorophenyl)methyl]-1H-indol-3-yl}sulfonyl)-N-(4-methoxyphenyl)acetamide |
850932-69-3 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
2-({1-(4-fluorophenyl)methyl-1H-indol-3-yl}sulfonyl)-N-(4-methoxyphenyl)acetamide Related Literature
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
Additional information on 2-({1-(4-fluorophenyl)methyl-1H-indol-3-yl}sulfonyl)-N-(4-methoxyphenyl)acetamide
Professional Introduction to Compound with CAS No. 850932-69-3 and Product Name: 2-({1-(4-fluorophenyl)methyl-1H-indol-3-yl}sulfonyl)-N-(4-methoxyphenyl)acetamide
Compound with the CAS number 850932-69-3 and the product name 2-({1-(4-fluorophenyl)methyl-1H-indol-3-yl}sulfonyl)-N-(4-methoxyphenyl)acetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of a sulfonyl group linked to an indole moiety and a 4-methoxyphenyl substituent makes it a promising candidate for further exploration in the development of novel therapeutic agents.
The molecular framework of this compound is highly sophisticated, featuring a sulfonyl bridge that connects the indole ring to an acetamide moiety, while the 4-fluorophenyl group introduces a fluorine atom at the para position of the phenyl ring. This specific arrangement of functional groups is strategically designed to enhance binding affinity and selectivity, which are critical factors in drug design. The fluorine atom, in particular, is known for its ability to modulate metabolic stability and pharmacokinetic properties, making it a valuable component in the development of bioactive molecules.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with various biological targets. Studies have shown that the sulfonyl group and the indole moiety can interact favorably with specific amino acid residues in protein targets, potentially leading to high-affinity binding. This interaction is further enhanced by the presence of the 4-methoxyphenyl substituent, which can form hydrophobic interactions and π-stacking interactions with complementary regions on the target protein. Such interactions are crucial for designing molecules that exhibit potent and selective activity.
The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The introduction of the sulfonyl group into the indole ring is a critical step, as it dictates much of the compound's pharmacological properties. Modern synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to streamline this process, improving efficiency and scalability. Additionally, the use of protective groups has been essential to prevent unwanted side reactions, ensuring that the final product retains its intended structure and functionality.
Pharmacological investigations into this compound have revealed intriguing properties that make it a compelling candidate for further development. Preliminary in vitro studies have demonstrated that it exhibits inhibitory activity against several enzymes and receptors relevant to various diseases. For instance, its ability to modulate the activity of enzymes involved in inflammation pathways suggests potential therapeutic applications in conditions such as arthritis and autoimmune disorders. Furthermore, its interaction with specific receptors has implications for treating neurological disorders, where precise targeting is essential.
The role of fluorine-containing compounds in medicinal chemistry cannot be overstated. The introduction of fluorine atoms into molecular structures often leads to improved pharmacokinetic profiles, including enhanced bioavailability and metabolic stability. In the case of this compound, the 4-fluorophenyl substituent is expected to contribute to these favorable properties, making it more suitable for clinical development. Additionally, fluorine atoms can be readily detected using nuclear magnetic resonance (NMR) spectroscopy, facilitating structural elucidation and characterization.
As research progresses, new methodologies for evaluating the biological activity of this compound are being developed. High-throughput screening (HTS) techniques allow for rapid testing of large libraries of compounds against multiple targets simultaneously, providing valuable data on their efficacy and selectivity. Furthermore, advances in mass spectrometry have enabled more accurate quantification of metabolites and degradation products, which is essential for understanding how the compound behaves within biological systems.
The potential applications of this compound extend beyond traditional therapeutic areas. Its unique structural features make it suitable for use as an intermediate in synthesizing more complex molecules with tailored pharmacological properties. This versatility underscores its importance as a building block in drug discovery efforts aimed at addressing unmet medical needs.
In conclusion, compound with CAS No. 850932-69-3 and product name 2-({1-(4-fluorophenyl)methyl-1H-indol-3-yl}sulfonyl)-N-(4-methoxyphenyl)acetamide represents a significant advancement in pharmaceutical chemistry. Its intricate molecular structure and strategic functionalization make it a promising candidate for further exploration in drug discovery. Ongoing research continues to uncover new insights into its pharmacological properties and potential therapeutic applications, highlighting its importance as a valuable asset in medicinal chemistry efforts.
850932-69-3 (2-({1-(4-fluorophenyl)methyl-1H-indol-3-yl}sulfonyl)-N-(4-methoxyphenyl)acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)